Cas no 63299-27-4 (p-Mentha-8-thiol-3-one acetate)

• Product Name: p-Mentha-8-thiol-3-one acetate
• CAS No: 63299-27-4
• MF: C₁₂H₂₀O₂S
• MW: 228.351002693176
• CID: 90222
• PubChem ID: 92649
• Update Time: 2025-07-25

p-Mentha-8-thiol-3-one acetate Chemical and Physical Properties

Names and Identifiers

• p-Mentha-8-thiol-3-one acetate
• Ethanethioic acid, S-[1-methyl-1-(4-methyl-2-oxocyclohexyl)ethyl] ester, cis-(.+/-.)-
• DTXSID70866610
• MFCD02683081
• NS00012922
• (S)-Menthone 8-thioacetate
• S-(2-((1R,4S)-4-methyl-2-oxocyclohexyl)propan-2-yl) ethanethioate, rel-
• AMXPURQVAMENCC-UHFFFAOYSA-N
• 63299-27-4
• p-Mentha-8-thiol-3-one acetate, cis + trans
• 94293-57-9
• 2-[2-(ACETYLSULFANYL)PROPAN-2-YL]-5-METHYLCYCLOHEXAN-1-ONE
• CHEBI:157672
• 8-ACETYLTHIOMENTHAN-3-ONE
• p-Mentha-8-thiol-3-one acetate, AldrichCPR
• s-[2-(4-Methyl-2-oxocyclohexyl)propan-2-yl]ethanethioate
• p-Mentha-8-thiol-3-one acetate,(cis+trans)
• S-2-(4-methyl-2-oxocyclohexyl)propan-2-yl ethanethioate
• S-[2-(4-methyl-2-oxocyclohexyl)propan-2-yl] ethanethioate
• S-(2-(4-Methyl-2-oxocyclohexyl)propan-2-yl) ethanethioate

• Inchi： 1S/C12H20O2S/c1-8-5-6-10(11(14)7-8)12(3,4)15-9(2)13/h8,10H,5-7H2,1-4H3
• InChI Key： AMXPURQVAMENCC-UHFFFAOYSA-N
• SMILES： S(C(C)=O)C(C)(C)C1C(CC(C)CC1)=O

Computed Properties

• Exact Mass: 228.11800
• Monoisotopic Mass: 228.118
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 18
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: 10.1
• Topological Polar Surface Area: 57.2

Experimental Properties

• Color/Form: Colorless or yellow liquid.
• Boiling Point: 608.2°C at 760 mmHg
• Flash Point: 321.6°C
• PSA: 59.44000
• LogP: 3.05000
• Solubility: Insoluble in water

p-Mentha-8-thiol-3-one acetate Security Information

• Hazardous Material transportation number：UN 3272
• Hazard Category Code： 10-20/21-36/37/38-65
• Safety Instruction： S16; S26; S36
• Packing Group：II
• Packing Group：II
• Risk Phrases：R10; R20/21; R36/37/38; R65
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids

Additional information on p-Mentha-8-thiol-3-one acetate

Exploring p-Mentha-8-thiol-3-one acetate (CAS No. 63299-27-4): A Versatile Fragrance and Flavor Compound

In the world of fragrance and flavor chemistry, p-Mentha-8-thiol-3-one acetate (CAS No. 63299-27-4) stands out as a unique and highly sought-after compound. This mercaptan derivative, belonging to the menthane family, is renowned for its distinctive grapefruit-like aroma with sulfurous undertones. Its molecular structure combines a thiol group with an acetate ester, creating a balance between volatility and stability that makes it invaluable in perfumery and food flavoring applications.

The growing demand for natural-inspired fragrance ingredients has placed compounds like p-Mentha-8-thiol-3-one acetate at the forefront of sustainable scent development. Consumers today are increasingly interested in clean-label products and vegan-friendly formulations, areas where this compound excels due to its ability to replicate complex botanical notes without direct plant extraction. Perfumers particularly value its top-note characteristics that provide immediate olfactory impact in citrus-based and tropical fragrance compositions.

From a chemical perspective, the 63299-27-4 compound demonstrates remarkable stereochemical complexity. The p-menthane skeleton with its thiol modification at position 8 creates multiple chiral centers, resulting in different isomeric forms that each contribute subtle variations to the overall scent profile. This structural nuance allows perfumers to fine-tune formulations for specific applications, whether creating fresh citrus accords for body care products or juicy tropical notes for beverage flavorings.

The flavor industry has embraced p-Mentha-8-thiol-3-one acetate for its ability to enhance fruit flavor systems, particularly in low-sugar and sugar-free applications where authentic taste reproduction is challenging. Recent studies in flavor perception science suggest that sulfur-containing compounds like this play crucial roles in creating flavor authenticity, explaining why it's frequently used in premium beverage formulations and gourmet food products seeking natural-tasting profiles.

In cosmetic applications, the compound's olfactory potency (with detection thresholds in the parts-per-billion range) makes it ideal for microencapsulated fragrance systems used in long-lasting personal care products. Its compatibility with various delivery systems addresses current market demands for extended-wear scents in deodorants and hair care products. Furthermore, its molecular stability under different pH conditions enhances formulation flexibility for clean beauty products.

The synthesis of p-Mentha-8-thiol-3-one acetate involves sophisticated organic transformations starting from terpene precursors. Modern green chemistry approaches have optimized production to minimize environmental impact, responding to the industry's shift toward sustainable manufacturing. These advancements have made the compound more accessible while maintaining the stringent quality standards required for use in food and fragrance applications.

Looking forward, p-Mentha-8-thiol-3-one acetate is poised to play a significant role in emerging sensory technology applications. Its unique properties are being explored in olfactive displays and digital scent systems, where precise control over aromatic molecules is essential. As research continues into molecular olfaction, this compound's distinct characteristics make it a valuable tool for understanding scent perception mechanisms and developing next-generation aroma delivery systems.

For formulators seeking to create authentic citrus or tropical profiles, understanding the behavior of 63299-27-4 in different matrices is crucial. Its performance varies significantly between oil-based and water-based systems, requiring specific solubilization techniques for optimal results. Recent innovations in flavor encapsulation have improved its stability in challenging applications like clear beverages and transparent gels where both performance and visual clarity are essential.

The regulatory status of p-Mentha-8-thiol-3-one acetate is another area of interest for product developers. Approved by major food safety authorities and compliant with IFRA standards for fragrance use, it offers a reliable option for global product formulations. Its safety profile has been extensively documented, making it suitable for consumer goods ranging from fine fragrances to functional foods, aligning with current market trends toward transparent ingredient sourcing and safety-conscious formulation practices.